Cas no 2137667-72-0 (Benzonitrile, 3-chloro-5-[(methylpropylamino)methyl]-)

• Product Name: Benzonitrile, 3-chloro-5-[(methylpropylamino)methyl]-
• CAS No: 2137667-72-0
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 5277794
• PubChem ID: 165445143
• Update Time: 2025-08-02

Benzonitrile, 3-chloro-5-[(methylpropylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-chloro-5-[(methylpropylamino)methyl]-
• 2137667-72-0
• 3-chloro-5-{[methyl(propyl)amino]methyl}benzonitrile
• EN300-693717

• Inchi： 1S/C12H15ClN2/c1-3-4-15(2)9-11-5-10(8-14)6-12(13)7-11/h5-7H,3-4,9H2,1-2H3
• InChI Key： DBCRGLHBIQQUSE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1)CN(C)CCC

Computed Properties

• Exact Mass: 222.0923762g/mol
• Monoisotopic Mass: 222.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 289.6±25.0 °C(Predicted)
• pka: 8.14±0.50(Predicted)

Additional information on Benzonitrile, 3-chloro-5-[(methylpropylamino)methyl]-

Benzonitrile, 3-chloro-5-[(methylpropylamino)methyl] (CAS No: 2137667-72-0)

Benzonitrile, 3-chloro-5-[(methylpropylamino)methyl] (commonly referred to as Benzonitrile, 3-chloro-5-(methylpropylaminomethyl)) is a compound with the CAS registry number 2137667-72-0. This compound belongs to the class of organic compounds known as benzonitriles, which are aromatic compounds containing a nitrile group (-CN) attached to a benzene ring. The structure of this compound includes a chlorine atom at the 3-position and a methylpropylamino group at the 5-position of the benzene ring, making it a derivative with unique chemical and physical properties.

The synthesis of Benzonitrile, 3-chloro-5-(methylpropylaminomethyl) involves several steps, including nucleophilic substitution and amine alkylation reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, which is crucial for its application in various fields such as pharmaceuticals and materials science.

One of the most promising applications of this compound is in the field of drug discovery. The presence of the nitrile group and the aminoalkyl substituent provides opportunities for functionalization and bioisosteric replacements, making it a valuable building block in medicinal chemistry. For instance, researchers have explored its potential as a scaffold for designing inhibitors of kinases and other enzymes involved in cancer progression.

In addition to its role in drug discovery, Benzonitrile, 3-chloro-5-(methylpropylaminomethyl) has shown potential in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored properties, such as improved thermal stability and mechanical strength.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity of this compound. Quantum mechanical calculations have provided insights into its molecular orbitals and reaction mechanisms, which are essential for predicting its behavior in different chemical environments.

The physical properties of Benzonitrile, 3-chloro-5-(methylpropylaminomethyl) include a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications.

Environmental considerations are also an important aspect of research on this compound. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These studies are critical for ensuring safe handling and disposal practices in industrial settings.

In conclusion, Benzonitrile, 3-chloro-5-(methylpropylaminomethyl) (CAS No: 2137667-72-0) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and reactivity make it an attractive target for further research and development across industries ranging from pharmaceuticals to materials science.